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Compound of Interest

Compound Name: 2,5-Difluoronitrobenzene

Cat. No.: B1216864 Get Quote

This technical guide provides a comprehensive overview of 2,5-Difluoronitrobenzene (CAS

Number: 364-74-9), a key intermediate in the pharmaceutical and agrochemical industries.[1]

[2][3] This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its physical properties, synthesis, and

applications.

Core Identification and Properties
2,5-Difluoronitrobenzene is an aromatic nitro compound recognized for its versatile reactivity,

largely attributed to its two fluorine substituents and a nitro group.[2][4] This unique structure

makes it a valuable building block in the synthesis of more complex molecules.[3][4]

1.1. Physical and Chemical Properties

The physical and chemical characteristics of 2,5-Difluoronitrobenzene are summarized in the

table below. The compound is a light yellow to brown clear liquid under standard conditions.[4]

[5]
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Property Value

CAS Number 364-74-9[1][5][6][7][8][9][10][11][12]

Molecular Formula C₆H₃F₂NO₂[4][6][7][10][11][12][13]

Molecular Weight 159.09 g/mol [4][6][7][10][11][12][13]

Appearance Light yellow to brown clear liquid[4][5]

Melting Point -11.7 °C[5][8][14]

Boiling Point 206.5 °C[5][8][14]

Density 1.467 g/mL at 25 °C[5][8][14]

Refractive Index (n20/D) 1.509[5][8][14]

Flash Point 90 °C (194 °F)[5][15]

Solubility Insoluble in water[16]

1.2. Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,5-
Difluoronitrobenzene.

Spectroscopic Data Identifiers

¹H NMR Available[17]

¹³C NMR Available

IR Spectrum Available[10]

Mass Spectrum (electron ionization) Available[11][18]

InChI
1S/C6H3F2NO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-

3H[10][11]

InChIKey XNJAYQHWXYJBBD-UHFFFAOYSA-N[10][11]

SMILES [O-]--INVALID-LINK--c1cc(F)ccc1F
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Experimental Protocols: Synthesis of 2,5-
Difluoronitrobenzene
Several methods for the synthesis of 2,5-Difluoronitrobenzene have been reported. Below are

detailed protocols for two common approaches.

2.1. Nitration of p-Difluorobenzene

This method involves the direct nitration of p-difluorobenzene.

Materials: p-difluorobenzene, potassium nitrate, sulfuric acid, ice water.

Procedure:

To a reaction vessel, add 1400 g of p-difluorobenzene and 5800 mL of sulfuric acid.

Control the temperature of the mixture at approximately 5 °C.

Add 1450 g of potassium nitrate in portions while maintaining the temperature.

Monitor the reaction progress using gas chromatography (GC) until completion.

Upon completion, pour the reaction mixture into ice water.

Filter the resulting precipitate by suction to yield a white solid of 2,5-
difluoronitrobenzene.[13]

The reported yield for this method is 83% with a purity of 99%.[13]

2.2. Fluorination using Xenon Difluoride

This protocol utilizes xenon difluoride as a fluorinating agent.

Materials: Substituted benzene, 1,1,1,3,3-pentafluorobutane, BF₃-Et₂O, XeF₂, 10% aqueous

KHCO₃, silica gel, magnesium sulfate.

Procedure:
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In a FEP or PFA reactor equipped with a PTFE-lined magnetic stir bar and connected to a

gas scrubber, add the substituted benzene (0.95-1.10 mmol), 1,1,1,3,3-pentafluorobutane,

and BF₃-Et₂O.

Stir the mixture at 0-5 °C for 10-15 minutes.

Add XeF₂ (1.2-1.3 mmol/mmol of substituted benzene) in batches.

After each addition, stir the mixture at 22-25 °C for 3-5 minutes and then re-cool.

Once all the XeF₂ has been added, continue to stir the dark solution at 22-25 °C for an

additional 15-30 minutes.

Quench the reaction by adding 10% aqueous KHCO₃.

Separate the upper organic layer and filter it through a short column packed with silica gel.

Dry the organic layer with magnesium sulfate.

Analyze the final product using ¹⁹F NMR and GC/MS.[8][13]

Applications in Organic Synthesis
2,5-Difluoronitrobenzene is a versatile intermediate in the synthesis of various organic

compounds, particularly in the pharmaceutical and agrochemical sectors.[1][2][4][5] The

presence of fluorine atoms can enhance the bioactivity, solubility, and metabolic stability of drug

candidates.[2][4][19]

It serves as a building block for:

N-alkylated 2-arylaminobenzimidazoles[7][8][14]

Quinoxalinones[7][8][14]

N-(2-nitro-4-fluorophenyl)-l,2,3,4-tetrahydroisoquinoline[7][8][14]

The following diagram illustrates the role of 2,5-Difluoronitrobenzene as a key intermediate in

the synthesis of these classes of compounds.
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Synthetic Applications of 2,5-Difluoronitrobenzene

2,5-Difluoronitrobenzene

N-alkylated
2-arylaminobenzimidazoles Quinoxalinones N-(2-nitro-4-fluorophenyl)-

l,2,3,4-tetrahydroisoquinoline

Click to download full resolution via product page

Caption: Role of 2,5-Difluoronitrobenzene as a synthetic intermediate.

Safety and Handling
2,5-Difluoronitrobenzene is harmful if swallowed and causes skin and serious eye irritation. It

is also suspected of causing genetic defects. It is a combustible liquid.[15]

Precautionary Measures:

Handling: Avoid contact with skin and eyes, and inhalation of vapor or mist.[20] Keep away

from heat, sparks, and open flames.[20] Use in a well-ventilated area.[21]

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.

[20]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[20]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[20] If

on skin, wash with plenty of water. If swallowed, call a poison center or doctor immediately.

For detailed safety information, always refer to the Safety Data Sheet (SDS).[20][21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216864#2-5-difluoronitrobenzene-cas-number-and-
physical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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